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Compound of Interest

Compound Name: (S)-Trolox

CAS No.: 53174-06-4

Cat. No.: B1298432

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and efficient

laboratory environment is paramount. This guide provides essential, immediate safety and

logistical information for the handling of (S)-Trolox, a water-soluble analog of vitamin E widely

used for its antioxidant properties. Adherence to these procedures will help minimize risks and

streamline your experimental workflow.

(S)-Trolox, a beige and odorless powder solid, is classified as a hazardous chemical that can

cause skin and serious eye irritation.[1][2] It is crucial to handle this substance with care,

utilizing appropriate personal protective equipment (PPE) and following established safety

protocols to prevent exposure and ensure proper disposal.

Immediate Safety and Personal Protective
Equipment (PPE)
When working with (S)-Trolox, a comprehensive approach to personal protection is necessary.

The following table summarizes the required PPE and safety measures.
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Protection Type Specific Recommendations Standards/Additional Notes

Eye/Face Protection
Chemical safety goggles or

glasses with side-shields.[1][3]

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166.[4]

Hand Protection
Protective gloves (e.g., Nitrile

rubber).[1]

Inspect gloves before use and

use proper removal techniques

to avoid skin contact.[3]

Skin and Body Protection

Laboratory coat. For larger

quantities or risk of significant

exposure, a chemical-resistant

suit may be necessary.[3][5]

Wear appropriate protective

clothing to prevent skin

exposure.[1]

Respiratory Protection

Not typically required under

normal laboratory conditions

with adequate ventilation.[1][4]

If dust is generated or in case

of inadequate ventilation, use

a NIOSH/MSHA or European

Standard EN 136 approved

respirator.[1]

Engineering Controls

Work in a well-ventilated area.

Use local exhaust ventilation

or other engineering controls

to minimize airborne levels.[5]

Eyewash stations and safety

showers must be readily

accessible near the

workstation.[4]

Procedural Guidance for Handling and Storage
Proper handling and storage are critical to maintaining the integrity of (S)-Trolox and the safety

of laboratory personnel.

Handling:

Preparation: Before handling, ensure all required PPE is correctly worn.

Ventilation: Work in a designated area with adequate ventilation, such as a chemical fume

hood, especially when weighing or transferring the powder to avoid dust formation.[1][3]
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1] Do not ingest or inhale

the powder.[6]

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or

leaving the laboratory.[1][5] Do not eat, drink, or smoke in the handling area.[1]

Storage:

Store (S)-Trolox in a tightly closed container in a dry, cool, and well-ventilated place.[1]

It is recommended to store the compound at -20°C for long-term stability, where it should be

stable for at least two years.[6]

For stock solutions, it is advised to aliquot and freeze at -20°C. Ethanol stock solutions are

reported to be stable for up to one month at this temperature.[7]

First Aid and Accidental Release Measures
In the event of an emergency, immediate and appropriate action is crucial.
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Exposure/Situation First Aid Response

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Seek medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation persists.[1][5]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][3]

Accidental Release

Wear appropriate PPE. Avoid breathing dust.[5]

Sweep or shovel the spilled material into a

suitable, closed container for disposal.[1][3]

Ventilate the area and wash the spill site after

material pickup is complete.[8]

Disposal Plan
The disposal of (S)-Trolox and its containers must be handled responsibly to prevent

environmental contamination.

Waste Classification: (S)-Trolox waste is considered hazardous.[1]

Disposal Method: Dispose of the substance and any contaminated materials in accordance

with all applicable local, state, and federal regulations.[1][5] This should be done through a

licensed professional waste disposal service.[3]

Contaminated Packaging: Dispose of contaminated containers as unused product in a

hazardous or special waste collection point.[1][3]

Environmental Precautions: Do not allow the product to enter drains or the environment.[3][4]
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Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe handling of (S)-Trolox from

receipt to disposal, ensuring safety at each step.
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Caption: Workflow for Safe (S)-Trolox Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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